Cas no 16877-22-8 (1,3-Oxazetidin-2-one,3-phenyl-)

• Product Name: 1,3-Oxazetidin-2-one,3-phenyl-
• CAS No: 16877-22-8
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 183309
• PubChem ID: 85620
• Update Time: 2025-04-19

1,3-Oxazetidin-2-one,3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Oxazetidin-2-one,3-phenyl-
• 3-Phenyl-1,3-oxazetidin-2-one
• 1,3-Oxazetidin-2-one, 3-phenyl-
• 16877-22-8
• DTXSID60937545
• SCHEMBL3362762
• GWZJVXFKDKOJPE-UHFFFAOYSA-N
• 2-Oxo-3-phenyl-1,3-oxazetidine
• 3-Phenyl-1,3-oxazetidin-2-one #

• Inchi： 1S/C8H7NO2/c10-8-9(6-11-8)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： GWZJVXFKDKOJPE-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.311
• Boiling Point: 207.8°Cat760mmHg
• Flash Point: 79.5°C
• Refractive Index: 1.6
• PSA: 29.54